Cas no 84761-74-0 (dimethyl 4-{2-[(difluoromethyl)sulfonyl]phenyl}-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product name: dimethyl 4-{2-[(difluoromethyl)sulfonyl]phenyl}-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 84761-74-0
• MF: C₁₈H₁₉NO₆F₂S
• MW: 415.40836
• CID: 1827848
• PubChem ID: 3069485

dimethyl 4-{2-[(difluoromethyl)sulfonyl]phenyl}-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-{2-[(difluoromethyl)sulfonyl]phenyl}-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• dimethyl 4-[2-(difluoromethylsulfonyl)phenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-difluoromethylsulfonylphenyl)-1,4-dihydropyridine
• DTXSID40233794
• 84761-74-0
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-4-(o-((difluoromethyl)sulfonyl)phenyl)-2,6-dimethyl-, dimethyl ester

• Inchi： InChI=1S/C18H19F2NO6S/c1-9-13(16(22)26-3)15(14(10(2)21-9)17(23)27-4)11-7-5-6-8-12(11)28(24,25)18(19)20/h5-8,15,18,21H,1-4H3
• InChI Key： INGJKWQSKFALNA-UHFFFAOYSA-N
• SMILES： CC1=C(C(C(=C(N1)C)C(=O)OC)C2=CC=CC=C2S(=O)(=O)C(F)F)C(=O)OC

Computed Properties

• Exact Mass: 415.09
• Monoisotopic Mass: 415.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 535.3°C at 760 mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.521